Cas no 2228084-44-2 (2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-methylbutanoic acid)

• Product Name: 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-methylbutanoic acid
• CAS No: 2228084-44-2
• MF: C₁₆H₃₀N₂O₄
• MW: 314.420404911041
• CID: 6362372
• PubChem ID: 165714231
• Update Time: 2025-11-01

2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-methylbutanoic acid
• EN300-1883716
• 2228084-44-2
• 2-amino-3-(1-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-3-methylbutanoic acid

• Inchi： 1S/C16H30N2O4/c1-14(2,3)22-13(21)18-16(9-7-6-8-10-16)15(4,5)11(17)12(19)20/h11H,6-10,17H2,1-5H3,(H,18,21)(H,19,20)
• InChI Key： HEJGABXFGAMXJS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCCCC1)C(C)(C)C(C(=O)O)N)=O

Computed Properties

• Exact Mass: 314.22055744g/mol
• Monoisotopic Mass: 314.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 102Ų

Additional information on 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-methylbutanoic acid

Comprehensive Overview of 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-methylbutanoic acid (CAS No. 2228084-44-2)

2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-methylbutanoic acid (CAS No. 2228084-44-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, peptide synthesis, and drug development. This compound, often referred to by its abbreviated name or CAS number, is a protected amino acid derivative, which makes it highly valuable in the synthesis of complex peptides and small molecules. The presence of the tert-butoxycarbonyl (Boc) group ensures stability during chemical reactions, while the cyclohexyl and methylbutanoic acid moieties contribute to its unique structural and functional properties.

In recent years, the demand for custom peptide synthesis and modified amino acids has surged, driven by advancements in biotechnology and pharmaceutical research. Researchers are increasingly exploring compounds like 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-methylbutanoic acid for their potential in designing novel therapeutics, particularly in the areas of cancer treatment, neurodegenerative diseases, and immune modulation. Its structural complexity allows for precise modifications, making it a versatile building block in drug discovery pipelines.

One of the key reasons for the growing interest in this compound is its role in peptide-based drug development. Peptides have emerged as a promising class of therapeutics due to their high specificity and low toxicity. The Boc-protected amino acid functionality in CAS No. 2228084-44-2 ensures that the compound can be seamlessly incorporated into peptide chains without unwanted side reactions. This feature is particularly valuable in the synthesis of cyclic peptides and peptidomimetics, which are often used to target challenging biological pathways.

Another area where 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-methylbutanoic acid shines is in structure-activity relationship (SAR) studies. Researchers utilize this compound to investigate how subtle changes in molecular structure affect biological activity. For instance, the cyclohexyl group can influence the compound's lipophilicity, thereby impacting its membrane permeability and bioavailability. Such insights are critical for optimizing lead compounds in preclinical research.

From a synthetic chemistry perspective, the compound's stability under various reaction conditions makes it a favorite among chemists. The Boc group can be selectively removed under mild acidic conditions, allowing for further functionalization. This property is particularly useful in solid-phase peptide synthesis (SPPS), a widely used technique for producing peptides with high purity and yield. Additionally, the compound's compatibility with green chemistry principles, such as reduced solvent usage and minimal waste generation, aligns with the growing emphasis on sustainable laboratory practices.

In the context of personalized medicine, 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-methylbutanoic acid offers exciting possibilities. Its modular structure enables the creation of tailored peptide therapeutics designed to address individual patient needs. This aligns with the broader trend toward precision medicine, where treatments are customized based on genetic, environmental, and lifestyle factors. As such, the compound is increasingly featured in discussions about next-generation therapeutics and biopharmaceutical innovation.

For those searching for high-quality amino acid derivatives or Boc-protected building blocks, CAS No. 2228084-44-2 represents a reliable option. Suppliers often highlight its high purity, consistent performance, and scalability, making it suitable for both research and industrial applications. Whether you're working on peptide vaccines, enzyme inhibitors, or bioconjugates, this compound provides the flexibility and reliability needed to achieve your goals.

In summary, 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-methylbutanoic acid (CAS No. 2228084-44-2) is a multifaceted compound with broad applications in modern chemistry and biology. Its unique structure, combined with its utility in peptide synthesis and drug discovery, ensures its continued relevance in scientific research. As the fields of biotechnology and pharmaceuticals evolve, this compound is poised to play an even greater role in shaping the future of medicine.